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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-[2-(aminomethyl)phenyl]acetamide hydrochloride is a chemical compound with

increasing relevance in the fields of medicinal chemistry and drug discovery. Its structural

motifs, featuring a primary amine and an acetamide group on a phenyl ring, make it a versatile

building block for the synthesis of more complex molecules with potential therapeutic

applications. This guide provides an in-depth overview of its fundamental properties, analytical

characterization, and potential applications, serving as a critical resource for researchers

engaged in the design and development of novel chemical entities.

Part 1: Core Molecular Attributes

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2532744#bc-rfq
https://www.benchchem.com/product/b2532744/docs?utm_src=pdf-body#n-2-aminomethyl-phenyl-acetamide-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2532744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the fundamental physicochemical properties of a compound is the

bedrock of its application in research and development. This section details the key molecular

identifiers and characteristics of N-[2-(aminomethyl)phenyl]acetamide hydrochloride.

Molecular Structure and Identity
The structural integrity and identity of a compound are paramount for its use in any scientific

endeavor. The key identifiers for N-[2-(aminomethyl)phenyl]acetamide hydrochloride are

summarized below.

Table 1: Key Identifiers for N-[2-(aminomethyl)phenyl]acetamide Hydrochloride

Identifier Value Source

Molecular Formula C₉H₁₃ClN₂O [1]

Molecular Weight 200.67 g/mol [1]

CAS Number 238428-28-9 [1]

Canonical SMILES
CC(NC1=CC=CC=C1CN)=O.

[H]Cl
[1]

InChI Key
RAFQHHOGUKWKGA-

UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of a molecule dictate its behavior in various chemical and

biological systems. These parameters are crucial for everything from reaction optimization to

formulation development.

Table 2: Physicochemical Properties of N-[2-(aminomethyl)phenyl]acetamide Hydrochloride
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Property Value Source

Physical Form Solid

Purity ≥95% to 97% [1]

Topological Polar Surface Area

(TPSA)
55.12 Å² [1]

LogP 1.5255 [1]

Hydrogen Bond Acceptors 2 [1]

Hydrogen Bond Donors 2 [1]

Rotatable Bonds 2 [1]

Part 2: Analytical Characterization and Quality
Control
Ensuring the identity and purity of N-[2-(aminomethyl)phenyl]acetamide hydrochloride is a

critical step in any experimental workflow. This section outlines the standard analytical

techniques that can be employed for its characterization.

Chromatographic and Spectroscopic Methods
A combination of chromatographic and spectroscopic techniques is typically used to confirm

the structure and purity of the compound.

High-Performance Liquid Chromatography (HPLC): HPLC is an essential tool for assessing

the purity of N-[2-(aminomethyl)phenyl]acetamide hydrochloride. A typical method would

involve a C18 reversed-phase column with a gradient elution of water and acetonitrile, both

containing a small amount of a modifier like trifluoroacetic acid (TFA) or formic acid to ensure

good peak shape. Detection is commonly performed using a UV detector, monitoring at a

wavelength appropriate for the phenylacetamide chromophore.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

compound. When coupled with a soft ionization technique like electrospray ionization (ESI),

the expected [M+H]⁺ ion for the free base (C₉H₁₂N₂O) would be observed at m/z 165.10.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

indispensable for the structural elucidation of N-[2-(aminomethyl)phenyl]acetamide
hydrochloride. The ¹H NMR spectrum would be expected to show distinct signals for the

aromatic protons, the aminomethyl protons, and the acetyl methyl protons. The integration of

these signals should correspond to the number of protons in each environment. ¹³C NMR

would provide information on the number and types of carbon atoms present in the molecule.

Experimental Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of N-[2-
(aminomethyl)phenyl]acetamide hydrochloride.

Receiving and Initial Inspection Analytical Characterization Data Review and Release

Receive Compound Visual Inspection
(Color, Form)

HPLC Analysis
(Purity Assessment)

Mass Spectrometry
(Molecular Weight Confirmation)

NMR Spectroscopy
(Structural Verification) Compare Data to Specifications Approve or Reject Batch

Decision Point

Click to download full resolution via product page

Figure 1: A representative workflow for the quality control and release of N-[2-
(aminomethyl)phenyl]acetamide hydrochloride.

Part 3: Applications in Research and Development
The unique structural features of N-[2-(aminomethyl)phenyl]acetamide hydrochloride make

it a valuable starting material and intermediate in several areas of chemical and pharmaceutical

research.

Role as a Synthetic Intermediate
N-[2-(aminomethyl)phenyl]acetamide hydrochloride serves as a key building block in the

synthesis of various heterocyclic compounds and other complex organic molecules. The

primary amine provides a reactive handle for a wide range of chemical transformations,

including but not limited to:
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Amide bond formation: Reaction with carboxylic acids or their derivatives to introduce new

functionalities.

Reductive amination: Condensation with aldehydes or ketones followed by reduction to form

secondary amines.

Cyclization reactions: Participation in intramolecular or intermolecular cyclizations to

construct ring systems.

The phenylacetamide moiety itself can also be subject to further chemical modifications,

offering additional avenues for structural diversification. The hydrochloride salt form generally

provides improved stability and handling characteristics compared to the free base.

Potential in Medicinal Chemistry
While specific biological activities for N-[2-(aminomethyl)phenyl]acetamide hydrochloride
are not extensively documented in publicly available literature, the broader class of

phenylacetamide derivatives has shown a wide range of biological activities, including

anticancer, anti-inflammatory, and antimicrobial properties.[2] Therefore, this compound

represents a valuable scaffold for the development of new therapeutic agents. For instance,

derivatives of N-(2-hydroxyphenyl)acetamide have been investigated for their potential to

ameliorate doxorubicin-induced nephrotoxicity.[3]

Part 4: Safety and Handling
Proper handling and storage of N-[2-(aminomethyl)phenyl]acetamide hydrochloride are

essential to ensure the safety of laboratory personnel and to maintain the integrity of the

compound.

Hazard Identification
According to available safety data, N-[2-(aminomethyl)phenyl]acetamide hydrochloride is

classified as a warning-level hazard. The following hazard statements are associated with this

compound:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Handling and Storage
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling this compound.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to minimize the risk of

inhalation.

Storage: Store at room temperature in a dry and cool place. Keep the container tightly closed

to prevent moisture absorption.

Conclusion
N-[2-(aminomethyl)phenyl]acetamide hydrochloride is a chemical compound with well-

defined molecular and physicochemical properties. Its utility as a synthetic intermediate,

coupled with the potential biological activities of the broader phenylacetamide class, makes it a

compound of significant interest for researchers in organic synthesis and drug discovery. This

guide has provided a comprehensive overview of its key characteristics, analytical

methodologies for its quality control, and its potential applications, serving as a valuable

resource for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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